N-(alpha-carboxy-2-nitrobenzyl)carbamoylcholine
N-(alpha-carboxy-2-nitrobenzyl)carbamoylcholine
Brand Name:
Vulcanchem
CAS No.:
117121-25-2
VCID:
VC0037951
InChI:
InChI=1S/C14H19N3O6.C2HF3O2/c1-17(2,3)8-9-23-14(20)15-12(13(18)19)10-6-4-5-7-11(10)16(21)22;3-2(4,5)1(6)7/h4-7,12H,8-9H2,1-3H3,(H-,15,18,19,20);(H,6,7)/p+1
SMILES:
C[N+](C)(C)CCOC(=O)NC(C1=CC=CC=C1[N+](=O)[O-])C(=O)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C16H21F3N3O8+
Molecular Weight:
440.35 g/mol
N-(alpha-carboxy-2-nitrobenzyl)carbamoylcholine
CAS No.: 117121-25-2
Main Products
VCID: VC0037951
Molecular Formula: C16H21F3N3O8+
Molecular Weight: 440.35 g/mol
| CAS No. | 117121-25-2 |
|---|---|
| Product Name | N-(alpha-carboxy-2-nitrobenzyl)carbamoylcholine |
| Molecular Formula | C16H21F3N3O8+ |
| Molecular Weight | 440.35 g/mol |
| IUPAC Name | 2-[[carboxy-(2-nitrophenyl)methyl]carbamoyloxy]ethyl-trimethylazanium;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C14H19N3O6.C2HF3O2/c1-17(2,3)8-9-23-14(20)15-12(13(18)19)10-6-4-5-7-11(10)16(21)22;3-2(4,5)1(6)7/h4-7,12H,8-9H2,1-3H3,(H-,15,18,19,20);(H,6,7)/p+1 |
| Standard InChIKey | XCUMCKKHVKICEN-UHFFFAOYSA-O |
| SMILES | C[N+](C)(C)CCOC(=O)NC(C1=CC=CC=C1[N+](=O)[O-])C(=O)O.C(=O)(C(F)(F)F)O |
| Canonical SMILES | C[N+](C)(C)CCOC(=O)NC(C1=CC=CC=C1[N+](=O)[O-])C(=O)O.C(=O)(C(F)(F)F)O |
| Synonyms | N-(alpha-carboxy-2-nitrobenzyl)carbamoylcholine NCNCC |
| PubChem Compound | 3082829 |
| Last Modified | Nov 11 2021 |
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